1-(difluoromethyl)-3-nitro-1H-1,2,4-triazole

• IUPAC Name: 1-(difluoromethyl)-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C3H2F2N4O2/c4-2(5)8-1-6-3(7-8)9(10)11/h1-2H
• InChI Key: YSBGCZYHAOFRJE-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=NN1C(F)F)[N+](=O)[O-]
• Molecular Formula: C3H2F2N4O2
• Molecular Weight: 164.07 g/mol

Description

The compound “1-(difluoromethyl)-3-nitro-1H-1,2,4-triazole” is a type of organic compound that contains a difluoromethyl group. Difluoromethylated compounds are often used in the pharmaceutical and agrochemical industries.

Synthesis Analysis

Difluoromethylation processes have been advanced significantly in recent years. These processes are based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode.

Molecular Structure Analysis

The molecular structure of difluoromethylated compounds is influenced by the presence of the difluoromethyl group. This group can modulate the properties of bioactive molecules, making it useful in drug discovery.

Chemical Reactions Analysis

Difluoromethylation of C (sp2)–H bond has been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics. Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are influenced by its chemistry. For polymeric biomaterials, properties such as hardness, topography, and hydrophilicity are important parameters in the biological evaluation of materials.

Mechanism of Action

While the specific mechanism of action for “1-(difluoromethyl)-3-nitro-1H-1,2,4-triazole” is not available, difluoromethylornithine (DFMO, eflornithine) is known to inhibit ornithine decarboxylase (ODC), a powerful approach in the fight against diverse viruses, including SARS-CoV-2.

Safety and Hazards

Safety data sheets for related compounds suggest avoiding dust formation, breathing mist, gas, or vapors, and avoiding contact with skin and eyes. Always use personal protective equipment and ensure adequate ventilation when handling these compounds.

Future Directions

The field of difluoromethylation has seen significant advances and generated interest for process chemistry. Future directions in the radiosynthesis of [18F]CF2H compounds and their application in tracer radiosynthesis are being explored.